Tomoxetine

• IUPAC Name: N-methyl-3-(2-methylphenoxy)-3-phenylpropan-1-amine
• InChI: InChI=1S/C17H21NO/c1-14-8-6-7-11-16(14)19-17(12-13-18-2)15-9-4-3-5-10-15/h3-11,17-18H,12-13H2,1-2H3
• InChI Key: VHGCDTVCOLNTBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OC(CCNC)C2=CC=CC=C2
• Molecular Formula: C17H21NO
• DSSTOX Substance ID: DTXSID10861048
• Molecular Weight: 255.35 g/mol
• CAS No.: 63940-51-2

Description

Tomoxetine, also known as Athis compound, is a selective norepinephrine reuptake inhibitor (NRI) primarily used in the treatment of attention deficit hyperactivity disorder (ADHD). It is marketed under the brand name Strattera. Unlike traditional stimulant medications for ADHD, this compound is a non-stimulant, making it a unique option for patients who may not respond well to stimulants or have contraindications for their use .

Scientific Research Applications

Tomoxetine has a wide range of scientific research applications:

Chemistry: Used as a model compound to study selective norepinephrine reuptake inhibition.

Biology: Investigated for its effects on neurotransmitter systems, particularly norepinephrine and dopamine.

Medicine: Primarily used to treat ADHD, with research exploring its potential for treating other conditions like cognitive disengagement syndrome.

Industry: Utilized in the development of non-stimulant medications for ADHD and related disorders.

Mechanism of Action

Tomoxetine exerts its effects by selectively inhibiting the presynaptic norepinephrine transporter (NET), preventing the reuptake of norepinephrine throughout the brain. This increases the extracellular levels of norepinephrine and dopamine in specific brain regions, such as the prefrontal cortex, which are involved in attention and memory . Additionally, this compound has been shown to bind to the serotonin transporter (SERT) and block the N-methyl-D-aspartate (NMDA) receptor, indicating a role for the glutamatergic system in its mechanism of action .

Safety and Hazards

Atomoxetine may cause serious heart or blood vessel problems. This may be more likely in patients who have a family history of heart disease. It may also cause serious liver problems, stroke, psychosis, and aggression. Athis compound is generally well tolerated.

Future Directions

Future research should deepen the relationship between genotype and phenotype of adult ADHD and their relationship with treatment outcomes. There is a compelling need to develop new and alternative treatment interventions in order to improve the effectiveness of current treatment options by targeting residual symptoms.

Biochemical Analysis

Biochemical Properties

Tomoxetine plays a significant role in biochemical reactions by inhibiting the norepinephrine transporter (NET), which prevents the reuptake of norepinephrine into presynaptic neurons. This inhibition leads to an increase in the concentration of norepinephrine in the synaptic cleft, enhancing neurotransmission. This compound also interacts with other biomolecules, including the serotonin transporter (SERT) and the N-methyl-D-aspartate (NMDA) receptor . These interactions contribute to its therapeutic effects and influence various biochemical pathways.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound increases the levels of norepinephrine and dopamine in the prefrontal cortex, which is associated with improved attention and executive function . Additionally, this compound’s interaction with the NMDA receptor suggests a role in modulating glutamatergic neurotransmission, which may impact synaptic plasticity and cognitive function .

Molecular Mechanism

The molecular mechanism of this compound involves its binding to the norepinephrine transporter (NET), inhibiting the reuptake of norepinephrine into presynaptic neurons. This inhibition increases the availability of norepinephrine in the synaptic cleft, enhancing adrenergic signaling. This compound also binds to the serotonin transporter (SERT) and blocks the NMDA receptor, indicating its involvement in serotonergic and glutamatergic neurotransmission . These interactions contribute to its therapeutic effects in managing ADHD symptoms.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. Studies have shown that initial responses to this compound may be apparent within one week of treatment, but robust responses often build gradually over several weeks . The stability and degradation of this compound in laboratory settings are influenced by its metabolic pathways, primarily involving cytochrome P450 (CYP) 2D6 . Long-term effects on cellular function have been observed, with sustained improvements in attention and executive function over extended treatment periods .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. In studies using spontaneously hypertensive rats (SHR), a model for ADHD, this compound at a dose of 1 mg/kg/day showed significant improvements in motor activity compared to lower doses . Higher doses of this compound have been associated with dose-dependent decreases in dopamine D2 receptor expression in specific brain regions, such as the prefrontal cortex, striatum, and hypothalamus . High doses may also lead to adverse effects, including increased risk of cardiovascular events .

Metabolic Pathways

This compound is primarily metabolized by cytochrome P450 (CYP) 2D6, which catalyzes its aromatic ring-hydroxylation, benzylic hydroxylation, and N-demethylation . The primary oxidative metabolite, 4-hydroxyathis compound, is subsequently glucuronidated and excreted in urine . The activity of CYP2D6 varies among individuals, leading to differences in this compound’s pharmacokinetics and therapeutic response . Additionally, other enzymes, such as CYP2E1 and CYP3A, contribute to its metabolism in individuals with lower CYP2D6 activity .

Transport and Distribution

This compound is rapidly absorbed after oral administration, with peak plasma concentrations occurring within 1-2 hours . It has a high volume of distribution, indicating extensive distribution in body tissues . This compound is highly bound to plasma proteins, primarily albumin, which affects its transport and distribution within cells and tissues . The steady-state volume of distribution is approximately 0.85 L/kg .

Subcellular Localization

The subcellular localization of this compound is influenced by its interactions with specific transporters and binding proteins. This compound’s binding to the norepinephrine transporter (NET) and serotonin transporter (SERT) suggests its localization at synaptic terminals where these transporters are expressed . Additionally, its interaction with the NMDA receptor indicates potential localization at postsynaptic sites involved in glutamatergic neurotransmission . These interactions and localizations contribute to this compound’s therapeutic effects on neurotransmission and cognitive function.

Preparation Methods

Synthetic Routes and Reaction Conditions

Tomoxetine can be synthesized through several methods. One common synthetic route involves the reaction of N-methyl-3-hydroxy-3-phenylpropylamine with 2-fluorotoluene in the presence of a base. This reaction forms this compound as the primary product . Another method involves heating alkali and N-methyl-3-hydroxy-3-phenylpropylamine to form a mixture, followed by the addition of 2-fluorotoluene .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using the aforementioned methods. The process is optimized for high yield and purity, ensuring that the final product meets pharmaceutical standards. The reaction conditions are carefully controlled to minimize impurities and maximize the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

Tomoxetine undergoes several types of chemical reactions, including:

Oxidation: The major oxidative metabolite formed is 4-hydroxy-Tomoxetine, which is rapidly glucuronidated.

Substitution: This compound can form charge-transfer complexes with quinone-based π-acceptors, such as p-chloranil and 2,3-dichloro-5,6-dicyano-p-benzoquinone.

Common Reagents and Conditions

Oxidation: Common reagents include oxidizing agents like hydrogen peroxide or potassium permanganate.

Substitution: Conditions typically involve the use of solvents like acetonitrile and reagents such as p-chloranil and DDQ.

Major Products Formed

Oxidation: The primary product is 4-hydroxy-Tomoxetine.

Substitution: The major products are charge-transfer complexes with quinone-based π-acceptors.

Comparison with Similar Compounds

Similar Compounds

Methylphenidate: A stimulant medication commonly used to treat ADHD. Unlike Tomoxetine, it primarily increases dopamine levels in the brain.

Dextroamphetamine: Another stimulant used for ADHD, which also increases dopamine and norepinephrine levels.

Guanfacine: A non-stimulant medication that acts on alpha-2 adrenergic receptors, used for ADHD treatment.

Uniqueness of this compound

This compound is unique among ADHD medications due to its non-stimulant nature and selective inhibition of norepinephrine reuptake. This makes it a valuable option for patients who may not tolerate stimulant medications or have contraindications for their use .

Synthesis routes and methods

Procedure details

reacting an alkoxide of N-methyl-3-phenyl-3-hydroxypropylamine with 2-fluorotoluene in 1,3-dimethyl-2-imidazolidinone to give N-methyl-3-(2-methylphenoxy)-3-phenylpropylamine;